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Compound of Interest

Compound Name: cis-3,4-Dimethylcyclopentene
CAS No.: 56039-55-5
Cat. No.: B16376136
Get Quote
. J

This technical guide provides a comprehensive overview of the known physical properties of
cis-3,4-Dimethylcyclopentene. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical synthesis who require precise data
for experimental design, modeling, and process development.

Core Physical Properties

The physical characteristics of cis-3,4-Dimethylcyclopentene are fundamental to its handling,
reactivity, and application in various chemical processes. The quantitative data available for this
compound are summarized in the table below.
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Property Value Units
Molecular Formula C7H12

Molecular Weight 96.17 g/mol
Boiling Point 99.75 (estimated) °C
Melting Point -108.93 (estimated) °C
Density 0.7720 g/mL
Refractive Index 1.4272

CAS Registry Number 56039-55-5

Experimental Protocols for Physical Property

Determination

While specific experimental records for cis-3,4-Dimethylcyclopentene are not readily

available in the public domain, the following are standard methodologies used to determine the

key physical properties of liquid organic compounds.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a compound like cis-3,4-Dimethylcyclopentene, the boiling point would typically

be determined using one of the following methods:

o Simple Distillation: A sample of the compound is heated in a distillation apparatus at

atmospheric pressure. The temperature at which the liquid boils and its vapor condenses is

recorded as the boiling point. This method requires a relatively large sample size.

e Micro-Boiling Point Determination: For smaller samples, a Thiele tube or a similar apparatus

is used. A small amount of the liquid is placed in a fusion tube along with an inverted

capillary tube. The apparatus is heated, and the temperature at which a rapid and continuous

stream of bubbles emerges from the capillary tube is recorded as the boiling point.

Melting Point Determination
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The melting point is the temperature at which a substance changes from a solid to a liquid
state. For cis-3,4-Dimethylcyclopentene, which has a very low estimated melting point, this
would be determined using a cryostat or a specialized low-temperature melting point
apparatus. The sample is cooled until it solidifies and then slowly warmed. The temperature
range over which the solid melts is recorded.

Density Measurement

Density is the mass per unit volume of a substance. It is typically measured using:

e Pycnometer: A pycnometer is a flask with a specific, accurately known volume. It is weighed
empty, then filled with the sample liquid and weighed again. The density is calculated by
dividing the mass of the liquid by the volume of the pycnometer.

» Hydrometer: A hydrometer is an instrument that is floated in the liquid to measure its relative
density. The reading is taken from the scale at the point where the surface of the liquid meets
the stem of the hydrometer.

Refractive Index Measurement

The refractive index of a substance is a dimensionless number that describes how fast light
travels through that material. It is a characteristic property of a substance and is often used to
identify and assess the purity of liquid samples.

o Abbe Refractometer: This is the most common instrument for measuring the refractive index
of liquids. A few drops of the sample are placed on the prism, and a light source is directed
through it. The user adjusts the instrument until a boundary line is centered in a crosshair,
and the refractive index is read directly from a scale. The measurement is temperature-
dependent and is usually reported at a standard temperature, such as 20°C.

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a typical workflow for the physical characterization of a
chemical compound like cis-3,4-Dimethylcyclopentene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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